Cas no 2870646-10-7 (Benzenesulfonyl chloride, 4-(chlorodifluoromethoxy)- )

• Product Name: Benzenesulfonyl chloride, 4-(chlorodifluoromethoxy)-
• CAS No: 2870646-10-7
• MF: C₇H₄Cl₂F₂O₃S
• MW: 277.072666168213
• CID: 5563254
• Update Time: 2025-10-31

Benzenesulfonyl chloride, 4-(chlorodifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-(Chlorodifluoromethoxy)benzenesulfonyl chloride (ACI)
• Benzenesulfonyl chloride, 4-(chlorodifluoromethoxy)-

• Inchi： 1S/C7H4Cl2F2O3S/c8-7(10,11)14-5-1-3-6(4-2-5)15(9,12)13/h1-4H
• InChI Key： URMACYKBLUBOCZ-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(OC(Cl)(F)F)=CC=1)(Cl)=O

Additional information on Benzenesulfonyl chloride, 4-(chlorodifluoromethoxy)-

4-(Chlorodifluoromethoxy)Benzenesulfonyl Chloride: A Comprehensive Overview

4-(Chlorodifluoromethoxy)Benzenesulfonyl Chloride, also known by its CAS number 2870646-10-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of benzenesulfonyl chloride, where the sulfonyl group is substituted with a chlorodifluoromethoxy moiety at the para position of the benzene ring. The unique combination of functional groups in this molecule makes it a versatile building block for synthesizing advanced materials and compounds.

The structure of 4-(chlorodifluoromethoxy)benzenesulfonyl chloride consists of a benzene ring with three substituents: a sulfonyl chloride group (-SO₂Cl), a chlorodifluoromethoxy group (-O-CF₂Cl), and two hydrogen atoms. The sulfonyl chloride group is highly reactive, making it an excellent electrophile in nucleophilic aromatic substitution reactions. The chlorodifluoromethoxy group introduces electron-withdrawing effects, which enhance the reactivity of the sulfonyl chloride group and influence the overall electronic properties of the molecule.

Recent studies have highlighted the importance of benzenesulfonyl chloride derivatives in the synthesis of advanced materials, particularly in the development of high-performance polymers and coatings. The presence of fluorine atoms in the chlorodifluoromethoxy group imparts unique properties such as thermal stability, chemical resistance, and low surface energy to the compound. These characteristics make it an ideal precursor for creating materials with enhanced durability and functionality.

In terms of synthesis, 4-(chlorodifluoromethoxy)benzenesulfonyl chloride can be prepared through a multi-step process involving aromatic substitution reactions and fluorination techniques. The key steps include the introduction of the chlorodifluoromethoxy group onto the benzene ring followed by sulfonation and subsequent conversion to the sulfonyl chloride form. This synthesis pathway requires precise control over reaction conditions to ensure high yields and product purity.

The applications of 4-(chlorodifluoromethoxy)benzenesulfonyl chloride are diverse and expanding rapidly due to its unique chemical properties. In organic synthesis, it serves as an efficient reagent for introducing sulfonyl groups into aromatic compounds, enabling the construction of complex molecular architectures. Additionally, its role as a precursor in polymer chemistry has led to innovations in creating advanced materials with tailored properties for use in electronics, aerospace, and industrial applications.

From an environmental perspective, researchers are increasingly focusing on developing sustainable methods for synthesizing and utilizing compounds like 4-(chlorodifluoromethoxy)benzenesulfonyl chloride. This includes exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. Such efforts align with global initiatives to promote eco-friendly practices in chemical manufacturing.

In conclusion, 4-(chlorodifluoromethoxy)benzenesulfonyl chloride stands as a testament to the ingenuity of modern chemistry, offering a powerful tool for advancing scientific research and industrial innovation. Its unique structure, reactivity, and application potential continue to drive interest among scientists and engineers worldwide.